Cas no 85960-17-4 (Imipenem and cilastatin sodium)

Imipenem and cilastatin sodium is a combination antibacterial agent used for the treatment of severe infections caused by susceptible bacteria. Imipenem, a carbapenem antibiotic, exhibits broad-spectrum activity against Gram-positive, Gram-negative, and anaerobic organisms by inhibiting bacterial cell wall synthesis. Cilastatin sodium, a renal dehydropeptidase inhibitor, prevents the degradation of imipenem in the kidneys, thereby enhancing its therapeutic efficacy. This combination is particularly effective in treating complicated intra-abdominal, urinary tract, respiratory, and skin infections, as well as septicemia. Its stability against many beta-lactamases and extended coverage make it a critical option for empiric therapy in high-risk clinical settings. Proper dosing and monitoring are essential to minimize resistance development and adverse effects.
Imipenem and cilastatin sodium structure
85960-17-4 structure
Product Name:Imipenem and cilastatin sodium
CAS No:85960-17-4
MF:C28H43N6NaO9S
MW:662.730596780777
MDL:MFCD01744417
CID:724438
PubChem ID:23702788
Update Time:2025-10-25

Imipenem and cilastatin sodium Chemical and Physical Properties

Names and Identifiers

    • Imipenem and cilastatin sodium
    • IMIPENEM
    • Cilastatin(Mixed Powder)
    • IMIPENAM-CILASTADINE SODIUM
    • imipenam-cilastatin sodium mixture
    • imipenem-cilastatinsodiummixt.
    • Imipenemcilastatinsodiumsalt
    • Imistan
    • mk-0787
    • mk-0791(1:1)
    • tienam
    • zienam
    • 85960-17-4
    • 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 6-(1-hydroxyethyl)-3-((2-((iminomethyl)amino)ethyl)amino)-7-oxo-, (5R-(5-alpha,6-alpha(R*)))-, mixt. with (R-(R*,S*-(Z)))-7-((2-amino-2-carboxyethyl)thio)-2-(((2,2-dimethylcyclopropyl)carbonyl)amino)-2-heptenoic acid monosodium salt
    • sodium;(Z)-7-[(2R)-2-amino-2-carboxyethyl]sulfanyl-2-[[(1S)-2,2-dimethylcyclopropanecarbonyl]amino]hept-2-enoate;(5R,6S)-3-[2-(aminomethylideneamino)ethylsulfanyl]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
    • Imipenem-cilastatin sodium
    • DTXSID60873393
    • Imipenem combination with cilastatin sodium
    • MK-0787 / MK-0791 (1:1)
    • Imipenem-cilastatin sodium mixt.
    • MDL: MFCD01744417
    • Inchi: InChI=1S/C16H26N2O5S.C12H17N3O4S.Na/c1-16(2)8-10(16)13(19)18-12(15(22)23)6-4-3-5-7-24-9-11(17)14(20)21;1-6(16)9-7-4-8(20-3-2-14-5-13)10(12(18)19)15(7)11(9)17;/h6,10-11H,3-5,7-9,17H2,1-2H3,(H,18,19)(H,20,21)(H,22,23);5-7,9,16H,2-4H2,1H3,(H2,13,14)(H,18,19);/q;;+1/p-1/b12-6-;;/t10-,11+;6-,7-,9-;/m11./s1
    • InChI Key: VEVHCKVFLWYWCN-KJWPAVRRSA-M
    • SMILES: CC(C1C2CC(=C(N2C1=O)C(=O)O)SCCN=CN)O.CC1(CC1C(=O)NC(=CCCCCSCC(C(=O)O)N)C(=O)[O-])C.[Na+]

Computed Properties

  • Exact Mass: 662.27100
  • Monoisotopic Mass: 679.23216456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 17
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 299Ų

Experimental Properties

  • PSA: 283.60000
  • LogP: 0.68890

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Imipenem and cilastatin sodium Suppliers

Amadis Chemical Company Limited
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(CAS:85960-17-4)Imipenem and cilastatin sodium
Order Number:A961027
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:12
Price ($):801.0
Email:sales@amadischem.com

Additional information on Imipenem and cilastatin sodium

Imipenem and Cilastatin Sodium: A Comprehensive Overview

Imipenem and Cilastatin Sodium, with the CAS number 85960-17-4, is a widely used combination antibiotic that has revolutionized the treatment of severe bacterial infections. This combination consists of imipenem, a potent carbapenem antibiotic, and cilastatin sodium, which enhances the efficacy of imipenem by inhibiting its metabolism in the body. The synergistic action of these two components makes this drug a cornerstone in modern antimicrobial therapy.

The mechanism of action of imipenem involves binding to penicillin-binding proteins (PBPs) on the bacterial cell wall, disrupting cell wall synthesis, and leading to bacterial lysis. Its broad-spectrum activity covers both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing organisms. Recent studies have highlighted its effectiveness against emerging pathogens like carbapenem-resistant Enterobacteriaceae (CRE), making it a critical tool in combating antimicrobial resistance.

Cilastatin sodium plays a pivotal role in maximizing the therapeutic potential of imipenem by inhibiting the enzyme dehydropeptidase I (DHP-I), which is responsible for its degradation in the kidneys. This protection ensures higher plasma concentrations of imipenem, enhancing its efficacy while reducing the risk of toxicity. Clinical trials have demonstrated that this combination significantly reduces treatment failure rates compared to monotherapy with other beta-lactams.

Recent advancements in pharmacokinetics have further solidified the role of imipenem and cilastatin sodium. Studies using advanced analytical techniques have provided deeper insights into its absorption, distribution, metabolism, and excretion (ADME) properties. For instance, research published in 2023 revealed that intravenous administration results in rapid onset of action, with peak plasma concentrations achieved within 30 minutes post-infusion. This rapid action is particularly beneficial in critically ill patients where timely intervention is crucial.

The clinical applications of this drug are vast, spanning across various specialties such as infectious diseases, critical care, and surgery. It is commonly prescribed for treating complicated urinary tract infections, intra-abdominal infections, skin and soft tissue infections, and nosocomial pneumonia. A 2022 meta-analysis comparing it with other beta-lactams found it to be superior in terms of microbiological success rates and lower adverse event profiles.

Despite its efficacy, the judicious use of imipenem and cilastatin sodium is essential to mitigate the risk of developing resistance. Guidelines from international health organizations emphasize its reserved use for severe infections where other antibiotics are ineffective or contraindicated. Educational initiatives targeting healthcare professionals aim to optimize prescribing practices and minimize unnecessary exposure.

In terms of safety, while generally well-tolerated, this drug may cause adverse effects such as nausea, diarrhea, and hypersensitivity reactions. Monitoring for signs of superinfection or Clostridioides difficile colitis is recommended during prolonged use. Emerging research focuses on identifying biomarkers predictive of adverse outcomes to enable personalized dosing strategies.

The future outlook for imipenem and cilastatin sodium is promising as ongoing studies explore its potential in novel therapeutic areas such as immunocompromised patients or those with compromised renal function. Innovations in drug delivery systems aim to enhance its bioavailability further while reducing systemic side effects.

In conclusion, imipenem and cilastatin sodium, CAS No. 85960-17-4, remains a vital component of modern antibiotic therapy due to its broad spectrum activity, enhanced efficacy through cilastatin's protective role, and favorable clinical outcomes supported by robust evidence from recent research studies.

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Amadis Chemical Company Limited
(CAS:85960-17-4)Imipenem and cilastatin sodium
A961027
Purity:99%
Quantity:1g
Price ($):801.0
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